Cas no 215788-34-4 (5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride)

• Product Name: 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride
• CAS No: 215788-34-4
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• MDL: MFCD08544284
• CID: 66930
• PubChem ID: 16244399
• Update Time: 2025-05-25

5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 5-TRIFLUOROMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE 1HCL SALT
• Isoquinoline, 1,2,3,4-tetrahydro-5-(trifluoromethyl)-
• 5-TRIFLUOROMETHYL-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
• 5-Trifluoromethyl-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• QC-7291
• AK142076
• AX8032653
• ST24044286
• 788T344
• 5-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline HCl
• 5-Trifluoromethyl-1,2,3,4-tetrahydro-isoquinoline(1HClsalt)
• 5-Trifluoromethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, AldrichCPR
• 5-(Tr
• AMY28791
• 5-(trifluoromethyl)-1, 2, 3, 4-tetrahydroisoquinoline;hydrochloride
• SY219279
• 5-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• 215788-34-4
• AKOS022175031
• 1074764-69-4
• SCHEMBL2260124
• ALVOQWQWCNJRBR-UHFFFAOYSA-N
• A20017
• DS-7483
• MFCD05861552
• 5-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinolineHydrochloride
• CS-0097478
• FT-0737975
• DTXSID30662877
• 5-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• DB-012173
• 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride

• MDL： MFCD08544284
• Inchi： 1S/C10H10F3N.ClH/c11-10(12,13)9-3-1-2-7-6-14-5-4-8(7)9;/h1-3,14H,4-6H2;1H
• InChI Key： ALVOQWQWCNJRBR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC2CNCCC=21)(F)F

Computed Properties

• Exact Mass: 237.05300
• Monoisotopic Mass: 237.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.213
• Boiling Point: 217.4°C at 760 mmHg
• Flash Point: 217.4 °C at 760 mmHg
• PSA: 12.03000
• LogP: 3.48190

5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride

Introduction to 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride (CAS No. 215788-34-4)

5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride, identified by its Chemical Abstracts Service (CAS) number 215788-34-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and pharmacological relevance. The introduction of a trifluoromethyl group into the isoquinoline scaffold introduces unique electronic and steric properties, making this derivative a subject of intense interest in drug discovery and development.

The trifluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability and pharmacokinetic profiles. In the context of 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride, this substitution plays a crucial role in modulating the compound's interaction with biological targets. The tetrahydroisoquinoline core is known to exhibit a broad spectrum of biological activities, including but not limited to dopaminergic, serotonergic, and cholinergic effects. These properties make it a valuable scaffold for the development of therapeutic agents targeting neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression.

Recent advancements in medicinal chemistry have highlighted the potential of 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride as a lead compound for further derivatization and optimization. Studies have demonstrated that modifications at various positions within the isoquinoline ring can significantly alter the pharmacological profile of the molecule. For instance, researchers have explored the impact of varying substituents on the nitrogen atoms or on the side chain attached to the benzene ring. These modifications aim to enhance binding affinity to specific receptors or enzymes while minimizing off-target effects.

The hydrochloride salt form of this compound is particularly noteworthy as it improves solubility and stability, which are critical factors for pharmaceutical applications. Solubility is a key determinant of drug bioavailability, and compounds that dissolve poorly often fail to reach therapeutic concentrations in vivo. By converting 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE into its hydrochloride salt form, researchers enhance its solubility in aqueous solutions, facilitating formulation into oral or injectable dosage forms.

Current research in this area has focused on leveraging computational modeling and high-throughput screening techniques to identify novel derivatives of 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride with enhanced biological activity. Computational methods such as molecular docking and quantum mechanical calculations are employed to predict how different substituents will interact with biological targets at the molecular level. These approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds virtualy before synthesizing them in the lab.

In addition to its potential as an active pharmaceutical ingredient (API), 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride has been investigated as an intermediate in synthetic chemistry. The trifluoromethyl group provides a handle for further functionalization through reactions such as cross-coupling or halogenation strategies. This versatility makes it a valuable building block for constructing more complex molecules with tailored properties.

The pharmaceutical industry has shown particular interest in isoquinoline derivatives due to their reported efficacy in treating various diseases. For example, some tetrahydroisoquinolines have demonstrated antitumor properties by inhibiting key signaling pathways involved in cancer cell proliferation. The introduction of electron-withdrawing groups like the trifluoromethyl moiety can potentiate these effects by enhancing binding interactions with target proteins or enzymes.

Recent clinical trials have begun exploring the therapeutic potential of isoquinoline-based compounds in treating neurodegenerative disorders. Preclinical studies have suggested that certain derivatives may protect against oxidative stress and neuroinflammation—key pathological processes underlying conditions such as Parkinson's disease and Alzheimer's disease. While more research is needed to confirm these findings in human populations,5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride represents an exciting candidate for further clinical investigation.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors such as tryptamine or phenethylamine derivatives. Key steps often include cyclization reactions followed by functional group transformations to introduce the trifluoromethyl group at the appropriate position on the isoquinoline ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these complex molecules.

In conclusion,5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE hydrochloride (CAS No. 215788-34-4) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features—particularly the presence of a trifluoromethyl group—enhance its biological activity while improving its physicochemical properties for better therapeutic efficacy. Ongoing studies continue to explore its applications across various therapeutic areas,underscoring its importance as both an active agent and a versatile synthetic intermediate.